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Compound of Interest

Compound Name: DBCO-PEG1-OH

Cat. No.: B15609302

An In-depth Technical Guide to the Safety Profile of DBCO-PEG-OH Linkers

Disclaimer: A Safety Data Sheet (SDS) for the specific compound DBCO-PEG1-OH is not
readily available in public domains. This guide has been compiled using safety and handling
data for the structurally similar and well-documented analogue, DBCO-PEG4-OH (CAS No.
1416711-60-8). The core DBCO (Dibenzocyclooctyne) group is the primary determinant of
reactivity and potential hazards, while the short PEG (Polyethylene Glycol) linker primarily
influences solubility. Researchers should treat all variants of DBCO-PEG-OH with the
precautions outlined herein.

This document is intended for researchers, scientists, and drug development professionals. It
provides a detailed overview of the safety, handling, and disposal of DBCO-PEG-OH linkers
based on available data for close analogues.

Chemical and Physical Properties

Dibenzocyclooctyne-Polyethylene Glycol-Alcohol (DBCO-PEG-OH) is a bifunctional linker used
extensively in bioconjugation via copper-free click chemistry.[1][2][3] The DBCO group reacts
with azide-functionalized molecules, while the terminal hydroxyl group can be further modified.
[3][4] The PEG spacer enhances aqueous solubility and reduces steric hindrance.[3][5]
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Property Data Source(s)

DBCO-PEG4-OH; DBCO-

Compound Name PEGA-alcohol [1][6]

CAS Number 1416711-60-8 [1112113]4][6]
Molecular Formula C29H36N206 [1112][3][4]
Molecular Weight 508.61 g/mol [1112113114]

White to slightly grey

Appearance crystalline solid or viscous [L112]131[41[7]
liquid
) Typically >95% (as determined
Purity [1112][31[4]
by HPLC)

Soluble in organic solvents
such as DMSO, DMF, DCM,

Solubility THF, and Chloroform.[1][3][4]
[7] Not readily soluble in

agueous buffers.[8]

Hazard Identification and Toxicology

While the toxicological properties of DBCO-PEG4-OH itself have not been thoroughly
investigated, data for the more reactive analogue, DBCO-PEG4-NHS ester, provide a basis for
a cautious approach.[8] The following classifications should be considered as potential
hazards.
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Hazard Class Category Hazard Statement Source(s)
o H302: Harmful if
Acute Toxicity, Oral Category 4 [8][9]
swallowed

Skin H315: Causes skin

: o Category 2 N [8[°]
Corrosion/Irritation irritation
Serious Eye H319: Causes serious

- Category 2A o [81[]

Damage/Irritation eye irritation
Specific Target Organ

o ) H335: May cause
Toxicity (Single Category 3 ) o [819]
respiratory irritation
Exposure)

Emergency and First-Aid Procedures

Immediate and appropriate first-aid measures are critical in case of exposure. The following
diagram outlines the initial response protocol.

Exposure Event

Inhalat|on Skm Contact | Eye Contact Ingest|on

First-Aid Response
Move to fresh air. Wash skin with plenty of soap and water. Flush eyes with water for 15 mins. Rinse mouth with water.
Provide CPR if not breathing. Remove contaminated clothing. Remove contact lenses. DO NOT induce vomiting.

Medlcal Attention

Call a Physician

Click to download full resolution via product page
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Caption: First-aid response workflow for different exposure routes.
Detailed First-Aid Measures:

 Inhalation: Immediately move the individual to fresh air. If breathing is difficult or has
stopped, provide cardiopulmonary resuscitation (CPR) but avoid mouth-to-mouth
resuscitation. Seek immediate medical attention.[9][10]

o Skin Contact: Wash the affected area thoroughly with large amounts of soap and water.
Remove any contaminated clothing and shoes. Seek medical attention.[9][10]

o Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,
making sure to separate the eyelids to ensure adequate flushing. Remove contact lenses if
present and easy to do so. Seek immediate medical attention.[9][10]

 Ingestion: Wash out the mouth with water. Never give anything by mouth to an unconscious
person. Do NOT induce vomiting. Seek immediate medical attention.[9][10]

Experimental Protocols: Safe Handling and Storage

Adherence to strict handling and storage protocols is essential to ensure compound integrity
and user safety. The compound is sensitive to moisture and light.[5][11]
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Receiving & Initial Storage

Receive Compound

;

Inspect Container for Damage

;

Store at -20°C
Keep Desiccated & Protected from Light

Before Use

Preparatign for Use

Equilibrate Vial to Room Temp
(Prevents Condensation)

l

Work in Fume Hood.
Dissolve in Anhydrous DMSO or DMF

Stock Solution Storage

Prepare Fresh for Best Results

|
If necessary

Store at -20°C (< 1 month)

|
If necessary

Store at -80°C (< 6 months)
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Immediate¢Response

Ensure Area is Well-Ventilated

l

Wear Appropriate PPE
(Gloves, Gown, Goggles)

Z AN
ﬁSoIid \‘ Liquid
/({Ieanup Procedure\

Solid Spill: Liquid Spill:
Sweep material, avoid dust. Absorb with inert material.
Place in sealed container. Place in sealed container.

\\ //

Waste Disposal

Label container as
Hazardous Chemical Waste

Contact Institutional EHS Office
for Pickup and Disposal

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b15609302?utm_src=pdf-body-img
https://www.benchchem.com/product/b15609302?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15609302?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

1. vectorlabs.com [vectorlabs.com]
2. chemimpex.com [chemimpex.com]

3. prod-vector-labs-wordpress-media.s3.amazonaws.com [prod-vector-labs-wordpress-
media.s3.amazonaws.com|

4. vectorlabs.com [vectorlabs.com]
5. benchchem.com [benchchem.com]
6. DBCO-PEG4-alcohol, 1416711-60-8 | BroadPharm [broadpharm.com]

7. DBCO-PEG4-OH OH-PEG4-DBCO - DBCO-PEG - Chongging Yusi Medicine Technology
Co., Ltd. [en.yusiyy.com]

8. benchchem.com [benchchem.com]

9. file.medchemexpress.com [file.medchemexpress.com]
10. abmole.com [abmole.com]

11. benchchem.com [benchchem.com]

To cite this document: BenchChem. [DBCO-PEG1-OH safety data sheet information].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15609302#dbco-pegl-oh-safety-data-sheet-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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